3-Amino-1-(3-bromophenyl)-2-methylpropan-1-OL

Specification

• Molecular Formula: C10H14BrNO
• Molecular Weight: 244.13 g/mol
• IUPAC Name: 3-amino-1-(3-bromophenyl)-2-methylpropan-1-ol
• Standard InChI: InChI=1S/C10H14BrNO/c1-7(6-12)10(13)8-3-2-4-9(11)5-8/h2-5,7,10,13H,6,12H2,1H3
• Standard InChI Key: MNPIRBBRAZOOIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C1=CC(=CC=C1)Br)O

Introduction

3-Amino-1-(3-bromophenyl)-2-methylpropan-1-OL is an organic compound characterized by its unique molecular structure, which includes an amino group, a hydroxyl group, and a bromophenyl moiety attached to a methylpropanol backbone. Its molecular formula is C10H14BrNO, with a molecular weight of approximately 244.13 g/mol. This compound is of interest in medicinal chemistry and organic synthesis due to its versatile functional groups, which can participate in various chemical reactions.

Synthesis Methods

The synthesis of 3-Amino-1-(3-bromophenyl)-2-methylpropan-1-OL typically involves several steps, including nucleophilic substitution reactions. The product is often purified through recrystallization to achieve high purity levels.

Drug Development Potential

The compound's ability to form complexes with proteins and enzymes, driven by non-covalent forces like hydrogen bonding and hydrophobic effects, is crucial for understanding its potential therapeutic effects. This makes it a promising candidate for drug development targeting various biological pathways.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
3-Amino-1-(2-bromophenyl)-2-methylpropan-1-ol	Similar structure but with different bromine position	Different positional isomer
3-Bromo-2-methylpropan-1-ol	Lacks amino group; simpler structure	Reduced functionality
(S)-1-(3-Bromophenyl)-2-methylpropan-1-amine	Amino group present; different functional orientation	Stereoisomer with distinct properties

These comparisons highlight the unique aspects of 3-Amino-1-(3-bromophenyl)-2-methylpropan-1-OL, particularly its specific combination of functional groups contributing to its distinct biological activities and synthetic utility.

Safety and Handling Considerations

3-Amino-1-(3-bromophenyl)-2-methylpropan-1-OL is classified as a potential hazard due to its chemical properties, carrying warnings related to skin irritation and eye damage as indicated by the GHS classification system. Proper handling and safety precautions are essential when working with this compound.